Cas no 2227906-90-1 (rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate)

• Product Name: rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• CAS No: 2227906-90-1
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5807607
• PubChem ID: 165506827
• Update Time: 2025-06-08

rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• 2227906-90-1
• EN300-1278383

• Inchi： 1S/C14H19NO3/c1-3-18-14(16)11-7-5-9-4-6-10(17-2)8-12(9)13(11)15/h4,6,8,11,13H,3,5,7,15H2,1-2H3/t11-,13-/m1/s1
• InChI Key： RPVCBGSHUGHFPR-DGCLKSJQSA-N
• SMILES： O(CC)C([C@@H]1CCC2C=CC(=CC=2[C@@H]1N)OC)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate

Recent Advances in the Study of rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate (CAS: 2227906-90-1)

rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate (CAS: 2227906-90-1) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific research.

The compound's structural complexity, characterized by a tetrahydronaphthalene core and an ethyl carboxylate moiety, has been the subject of extensive synthetic optimization. Recent publications have reported improved synthetic routes that enhance yield and enantiomeric purity, which are critical for its pharmacological evaluation. These advancements have facilitated a deeper understanding of its stereochemical properties and their impact on biological activity.

Pharmacological studies have revealed that rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as a modulator of dopaminergic and serotonergic pathways, which could have implications for treating neurological disorders such as Parkinson's disease and depression. However, further mechanistic studies are required to elucidate its precise interactions with these targets.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Early-stage studies indicate that it may interfere with key signaling pathways involved in tumor proliferation and metastasis. These findings, though preliminary, underscore the need for comprehensive preclinical evaluations to assess its efficacy and safety in cancer models.

The compound's pharmacokinetic profile has also been a focus of recent investigations. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its bioavailability and potential for clinical translation. These data are crucial for optimizing its formulation and dosing regimens in future therapeutic applications.

Despite these promising developments, challenges remain in the development of rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate as a drug candidate. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry will be essential to overcome these hurdles.

In conclusion, rac-ethyl (1R,2R)-1-amino-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate (CAS: 2227906-90-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and synthetic advancements position it as a promising candidate for further investigation. Continued research efforts will be vital to fully unlock its therapeutic potential and translate these findings into clinical applications.